Cas no 1806773-49-8 (4-Amino-5-chloro-2-(difluoromethyl)pyridine)

• Product Name: 4-Amino-5-chloro-2-(difluoromethyl)pyridine
• CAS No: 1806773-49-8
• MF: C₆H₅ClF₂N₂
• MW: 178.567106962204
• CID: 4925914
• Update Time: 2025-06-11

4-Amino-5-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-chloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H5ClF2N2/c7-3-2-11-5(6(8)9)1-4(3)10/h1-2,6H,(H2,10,11)
• InChI Key： UHHOWRFFPOSLKE-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-5-chloro-2-(difluoromethyl)pyridine

4-Amino-5-chloro-2-(difluoromethyl)pyridine: A Key Intermediate in Modern Pharmaceutical Research

4-Amino-5-chloro-2-(difluoromethyl)pyridine, with the CAS number 1806773-49-8, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic aromatic amine has garnered considerable attention due to its versatile applications in the synthesis of various bioactive molecules. The structural features of this compound, particularly the presence of a chloro substituent and a difluoromethyl group, make it a valuable intermediate for the development of novel therapeutic agents.

The< strong>4-amino moiety in 4-Amino-5-chloro-2-(difluoromethyl)pyridine serves as a reactive site for further functionalization, enabling the construction of complex molecular architectures. This property is particularly useful in medicinal chemistry, where such intermediates are often employed to create libraries of compounds for high-throughput screening. The< strong>5-chloro and< strong>2-(difluoromethyl) groups contribute to the compound's overall reactivity and stability, making it a preferred choice for synthetic chemists working on drug discovery projects.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. 4-Amino-5-chloro-2-(difluoromethyl)pyridine has been utilized in the synthesis of several promising candidates that are being investigated for their potential therapeutic effects. For instance, researchers have leveraged this intermediate to develop novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The< strong>difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity, making it an attractive feature for drug design.

The< strong>CAS number 1806773-49-8 provides a unique identifier for this compound, ensuring accurate documentation and traceability in research and industrial settings. This standardized nomenclature is essential for compliance with regulatory requirements and facilitates seamless communication among scientists worldwide. The compound's molecular structure, characterized by a pyridine core with substituents at specific positions, allows for precise control over its reactivity and biological activity.

Advances in computational chemistry have further enhanced the utility of 4-Amino-5-chloro-2-(difluoromethyl)pyridine in drug discovery. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing valuable information for optimizing its pharmacological properties. These computational approaches are often combined with experimental techniques to accelerate the development of new drugs. The< strong>amino and< strong>chloro functionalities can be strategically modified to fine-tune the compound's binding characteristics, ensuring high efficacy and minimal side effects.

The synthesis of 4-Amino-5-chloro-2-(difluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also reduce waste generation, aligning with green chemistry principles. The< strong>difluoromethyl group is particularly challenging to introduce but can be achieved using advanced catalytic systems that facilitate selective fluorination.

In conclusion, 4-Amino-5-chloro-2-(difluoromethyl)pyridine (CAS number 1806773-49-8) is a pivotal intermediate in pharmaceutical research. Its unique structural features enable the synthesis of diverse bioactive molecules, making it indispensable in drug discovery programs. With ongoing advancements in synthetic chemistry and computational methods, this compound continues to play a crucial role in developing innovative therapeutic agents that address unmet medical needs.